Journal Name:Current Opinion in Colloid & Interface Science
Journal ISSN:1359-0294
IF:8.209
Journal Website:http://www.sciencedirect.com/science/journal/13590294
Year of Origin:1996
Publisher:Elsevier BV
Number of Articles Per Year:72
Publishing Cycle:Bimonthly
OA or Not:Not
Current Opinion in Colloid & Interface Science ( IF 8.209 ) Pub Date: 2023-07-12 , DOI:
10.1021/acsanm.3c02085
With technological advancements in healthcare, the demand for wearable sensors to monitor human movements has become increasingly popular. However, the limited lifetime of the energy sources that power these devices remains a challenge. In this work, we report on a low-cost, flexible, and skin-conformal wearable piezoelectric nanogenerator (PENG) based on hydrothermally grown zinc ferrite nanoparticles, i.e., ZnFe2O4 (ZFO nanoparticles), and poly(dimethylsiloxane) (PDMS) composite as a self-powered sensor to monitor patients’ activities. The FCC cubic spinel crystal structure of ZFO nanoparticles with Fd3̅m space group is confirmed by X-ray spectroscopy (XRD) and Raman spectroscopy. The non-centrosymmetric structured ZFO nanoparticles exhibit exceptional piezo-properties, including a d33 value of 333 pm/V obtained from the piezoresponse force microscopy (PFM) study, which is significantly higher than that of similar class of oxide-based piezoelectric materials. To fabricate the device, the ZFO nanoparticles and PDMS-based composite solution is spin coated on a Cu foil and sandwiched between a pair of Cu foils after drying it. The as-fabricated PENG with an optimized 5 wt % of ZFO nanoparticles exhibits an open-circuit voltage (Voc) of 40 V and a short-circuit current (Isc) of 0.6 μA upon finger tapping. Further, the PENG is used as a self-powered sensor to monitor various human activities, including human gait, fall detection, and joint movement. The fabricated PENG demonstrates excellent stability with 95% voltage output retention after 60 days. The work demonstrated here has enormous potential in the healthcare sector, which involves patient rehabilitation for musculoskeletal abnormalities, leg injuries, and elderly assistance including geriatric rehabilitation, etc.
Current Opinion in Colloid & Interface Science ( IF 8.209 ) Pub Date: 2023-07-12 , DOI:
10.1021/acsanm.3c01281
After cotton is invaded by cotton aphids and other pests, the function of its defense system decreases, and it is more vulnerable to infection by bacteria. When plants are invaded by external bacteria, they quickly produce reactive oxygen species (ROS). In this paper, ROS-responsive pesticide release carrier materials are designed and prepared for solving bacterial infections in plants by ring-opening polymerization of ε-caprolactone (ε-CL) and β-cyclodextrin (β-CD) to obtain a hydrophobic guest (β-CD-PCL). Thioketal (TK) was modified by adamantane (Ad) and poly(ethylene glycol) monomethyl ether (mPEG5000-OH) to form a hydrophilic guest (mPEG5000-TK-Ad). β-CD-PCL and mPEG5000-TK-Ad interact with each other to form an amphiphilic polymer (mPEG5000-TK-Ad@β-CD-PCL), which is loaded with carbendazim (MBC) by self-assembly (MBC-mPEG5000-TK-Ad@β-CD-PCL). The polymer had ROS response characteristics, and the release rate of C increased from 30 to 57% after 120 h of ROS stimulation. The inhibition rate of Rhizoctonia S. was 92.23% when the effective concentration of MBC was 30 mg/L. The critical micelle concentration (CMC) of the polymer is 8.30 mg/L, and the micelle had storage stability for at least 14 days, showing good storage stability. Therefore, this ROS-responsive polymer carrier has great potential as a carrier for antimicrobial pesticides.
Current Opinion in Colloid & Interface Science ( IF 8.209 ) Pub Date: 2023-07-14 , DOI:
10.1021/acsanm.2c05559
Early diagnosis and subsequently prompt treatment for white matter lesions (WMLs) are in close relation with the improvement of patient prognosis. However, conventional diagnosis relying on magnetic resonance imaging imaging remains expensive and inconvenient, which makes the search for a simple and sensitive diagnosis a top priority. Herein, a visible surface-enhanced Raman scattering (SERS)-assisted barcode chip was designed for quantitative and dynamic detection of WML-related blood biomarkers, by utilizing SERS label-embedded dendrite gold nanostar-target molecule antibodies in blood samples. Through this assembly, ultrasensitive biomarker detection for matrix metalloproteinase (MMP-9), soluble platelet-derived growth factor receptor, and major facilitator superfamily domain containing Mfsd2a was achieved with a wide range of 1 fg/mL to 1 mg/mL and a detection limit of 1 fg/mL in blood. Meanwhile, enzyme-linked immunosorbent assay was also conducted and had proved the feasibility of this SERS-assisted barcode chip. The results not only indicated that these three molecules were ideal surrogates for predicting WML progression but also provided a promising strategy for visual assessment and quantitative measurement of WML-related biomarkers and would have tremendous potential in biomedical and clinical applications.
Current Opinion in Colloid & Interface Science ( IF 8.209 ) Pub Date: 2023-07-13 , DOI:
10.1021/acsanm.3c01917
Acetaldehyde gas sensors are highly important for protecting human health. However, it is challenging to achieve rapid acetaldehyde detection at low concentrations and low operating temperatures. In this work, SnO2 nanoparticles were synthesized by the calcination of amorphous metal–organic precursors prepared by hydrothermal treatment. The effects of different molar ratios of pure terephthalic acid (PTA)/SnCl2·2H2O on the microstructures and gas-sensing properties of the synthesized particles were thoroughly investigated. The results showed that the obtained SnO2 particles were crystalline with sizes between 8 and 20 nm. Although the specific surface area of the SnO2 particles increased slightly from 57.65 to 65.19 m2/g as the molar ratio of PTA/SnCl2·2H2O increased, prominent chemisorbed oxygen species and oxygen vacancies were only present in the SnO2-3 sample with a molar ratio of 1:1. Meanwhile, the sensor fabricated with SnO2-3 exhibited a high response value (10.69), an extremely fast response (3 s), and a good recovery (4 s) time when exposed to 40 ppm of acetaldehyde at 100 °C. More interestingly, it also exhibited a low limit of detection of 50 ppb for acetaldehyde gas, as well as good selectivity and long-term stability. A promising sensor for low-temperature and low-concentration acetaldehyde gas detection was developed, and the mechanism behind its sensing performance was thoroughly explored.
Current Opinion in Colloid & Interface Science ( IF 8.209 ) Pub Date: 2023-07-07 , DOI:
10.1021/acsanm.3c01961
Infectious pathogens, such as SARS-CoV-2, can remain viable on common fabric surfaces for days, posing a significant risk of fomite transmission. Antimicrobial coatings are a widely employed approach for pathogen eradication upon direct contact. However, fabricating such coatings on fabric substrates mostly necessitates toxic organic solvents and complex equipment/procedures. Most coatings also require a long contact time for complete disinfection, which may compromise their usefulness in mitigating the spread of highly infectious pathogens. Herein, we report a sustainable and scalable water-mediated method to prepare a copper iodide (CuI) coating on flexible cotton fabrics, attaining highly potent antimicrobial efficacy and rapid germicidal kinetics. Only water is required as the processing solvent for the in situ formation of CuI nanoparticles on the substrate, and the unconsumed reagents can be fully recycled, making the reported method a green, economical, and zero-waste technology promising for industrial scale-up. Within just 2 min of contact, the coated cotton fabric containing 5.1 wt % CuI nanoparticles exhibits near-complete inactivation of murine hepatitis coronavirus (>99.9%) and Salmonella bacteriophage P22 (>99.9999%) as models for the enveloped and nonenveloped viral species, respectively. It is also able to eliminate a variety of bacteria and fungi with 3.5–7.4 log reductions in 2–5 min. Furthermore, in view of the robust durability and skin compatibility of the coating, this simple yet powerful approach holds great promise for practical applications, especially in future infectious disease outbreaks.
Current Opinion in Colloid & Interface Science ( IF 8.209 ) Pub Date: 2023-07-26 , DOI:
10.1021/acsanm.3c01996
Constructing heterostructure in nanomaterials is a scientific and efficient method to optimize the electrochemical properties of supercapacitors. Carbon aerogels (CAs) can enhance electrical conductivity and ion diffusion because of their three-dimensional porous structure, which is useful for fabricating electrodes. The moderate nanoheterostructures in aerogel nanomaterials have made great contributions to the optimization of application performance. Herein, a simple method for constructing the MnO2 nanoparticle/CA (MnO2/CA) heterostructure is proposed. The MnO2/CA heterostructure exhibits outstanding electrochemical capability in a three-electrode system, with a specific capacitance of 384 F/g, higher than 201 F/g of the CA, at a current density of 0.5 A/g. When MnO2/CA is used as a symmetric supercapacitor, it also exhibits a high energy density and power density, with the highest energy density of 33.78 Wh/kg. The prepared MnO2/CA shows improved performance for synergies in providing a high specific capacity and long cycle life.
Current Opinion in Colloid & Interface Science ( IF 8.209 ) Pub Date: 2023-07-20 , DOI:
10.1021/acsanm.3c02092
Discovering sources of transition metals, such as Ni, Co, and Mn, has become crucial due to their broad applicability, particularly as electrocatalysts for the oxygen evolution reaction (OER). Upcycled spent batteries have emerged as alternatives for transition metal sources for the OER electrocatalysts. In this work, Ni–Co–Mn oxalates were extracted from the spent LiNixCoyMnzO2 (NCM) cathode of lithium-ion batteries. The extracted oxalates were further processed via ball milling as a rapid and scalable mechanochemical route to engineer their structures. After calcination, Ni–Co–Mn oxides with nanosized granules on the surface that mainly consist of MnCo2O4 were obtained. With a correlation of morphology and trimetallic oxide formation with the OER catalytic performance, Ni–Co–Mn oxides exhibit OER overpotentials of 367 and 732 mV in alkaline and neutral media, respectively, showing OER catalytic activity in a wide pH range. The results indicate that ball milling can induce particle size reduction and bond formation between metals to facilitate mixed-metal oxide formation. Furthermore, the resulting material is also applicable as the catalyst in the air cathode of Zn-air batteries, where the battery achieved a power density of 85.42 mW cm–2 and 100 h of cycling stability, showing comparability with a battery with a Pt/C–Ir/C catalyst.
Current Opinion in Colloid & Interface Science ( IF 8.209 ) Pub Date: 2023-07-22 , DOI:
10.1021/acsanm.3c02416
Conventional SiO2 aerogels composed of 0-dimensional nanoparticles do not have large-scale compression, tensile, and shear deformation capabilities, and the poor mechanical properties hinder their further development and application. We report a scalable strategy to construct the nanoporous network of a SiO2 aerogel by alternately linking octa(aminophenyl)-T8-POSS and hexaphthalic acid. The resulting SiO2 aerogel exhibits high strengths (compression, tensile and shear strengths are 26.4, 9.16, and 8.31 MPa, respectively), excellent deformabilities (fracture compression, tensile, and shear strains are 82.63%, 57.81% and 108.02%, respectively), flexbile processability and good structural stability (only 1.7% plastic deformation occurs after 100 load–unload cycles at a large compression strain of 70%). Also, the mesoporous interconnected nanoskeleton with high porosity and the composition of fully hydrophobic groups also give the aerogel low thermal conductivities (0.02854 W/(m K) at 25 °C and 0.04638 W/(m K) at 300 °C) and superhydrophobic properties (hydrophobic angle 160° and saturated mass moisture absorption rate about 0.375%). The combination of these excellent properties ensures that the aerogel can be used as an efficient thermal insulation material for extreme environments, such as those where comprehensive mechanical and hydrophobic properties are strictly required.
Current Opinion in Colloid & Interface Science ( IF 8.209 ) Pub Date: 2023-07-19 , DOI:
10.1021/acsanm.3c01845
A series of bifunctional Zr-SBA-15_x of varying molar Si/Zr ratio x (15–730) with isolated Lewis and Brønsted acid sites were prepared by an in situ synthesis procedure and applied to the one-pot conversion of furfural (FUR) to gamma-valerolactone (GVL). These catalysts were detailed and characterized by XRF, XRD, N2 physisorption, FTIR, SEM, TEM, NH3-TPD, and pyridine-DRIFT techniques. On all these Zr-SBA-15_x catalysts, the conversion of FUR was higher than 99%, while the GVL selectivity first increased and then decreased with decreasing x. A Zr-SBA-15_25 was identified as the best-performing catalyst, offering a 93.3% selectivity of GVL under optimized reaction conditions. The effects of reaction temperature, time, and solvent on catalytic performance were also investigated. Correlating the catalyst performance with the Brønsted acid site (BAS)/Lewis acid site (LAS) ratio uncovers that the balance between the LAS and the BAS would be the key to the higher catalytic performance. The possible reaction mechanism for the cascade conversion of FUR to GVL was proposed. Moreover, basic (lutidine and pyridine) additives were added, respectively, to the reaction solution to investigate their effects on catalytic performance, which provide a piece of evidence in support of the cooperative LAS–BAS bifunctional catalytic mechanism.
Current Opinion in Colloid & Interface Science ( IF 8.209 ) Pub Date: 2023-07-26 , DOI:
10.1021/acsanm.3c02996
Nonaqueous dispersions of graphene nanoplatelets (GrNPs) can be used to prepare thin films and coatings free of surfactants, but typically involve polar organic solvents with high boiling points and low exposure limits. Here, we describe the mechanochemical exfoliation and dispersion of GrNPs in volatile aprotic solvents such as ethyl acetate (EtOAc) and acetone, which rank favorably in green solvent selection guides. GrNPs in powder form were exfoliated with a solvent on a horizontal ball mill for 48 h and then sonicated at moderate power to produce suspensions in excess of 300 μg/mL with minimum loss of dispersion stability over 7 weeks at room temperature. Atomic force microscopy of individual particles indicates a median thickness and lateral width of 8–10 layers and 180 nm, respectively. GrNP films can be deposited by conventional airbrush equipment with a dry time of seconds and applied as layers and coatings that enhance the reproducibility and performance of electronic devices. We demonstrate the utility of spray-coated GrNPs as contact layers for low-cost electrochemical sensing with improvements in intrabatch reproducibility and as conformal coatings on metal heat sinks with enhanced rates of heat dissipation.
SCI Journal Division of the Chinese Academy of Sciences
Major Disciplines | Sub Discipline | TOP | Summarize |
---|---|---|---|
化学2区 | CHEMISTRY, PHYSICAL 物理化学3区 | Not | Not |
Supplementary Information
Self Citation Rate | H-index | SCI Inclusion Status | PubMed Central (PML) |
---|---|---|---|
1.10 | 119 | Science Citation Index Expanded | Not |
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